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Compound of Interest

Compound Name: Iprovalicarb-d8

Cat. No.: B15559633 Get Quote

For researchers, scientists, and drug development professionals handling Iprovalicarb-d8,

ensuring its proper disposal is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step information for the safe and

compliant disposal of this fungicide.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Iprovalicarb-d8 with

appropriate personal protective equipment (PPE). This includes, but is not limited to, chemical-

resistant gloves, safety goggles, and a lab coat. Ensure that all handling occurs in a well-

ventilated area, such as a fume hood, to avoid inhalation of any dust or aerosols. In case of a

spill, contain the material with an inert absorbent and collect it in a suitable, labeled container

for disposal.

Summary of Safety and Disposal Information
The following table summarizes key information derived from safety data sheets (SDS) for

Iprovalicarb. While a specific SDS for the deuterated form (Iprovalicarb-d8) is not detailed with

unique disposal instructions, the procedures for the parent compound are considered the

appropriate standard.
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Parameter Information Source

GHS Hazard Statements

H351: Suspected of causing

cancer. H412: Harmful to

aquatic life with long lasting

effects.

[1]

Primary Disposal Route

Dispose of contents/container

to an approved waste disposal

plant.

[1]

Alternative Disposal Method

Dissolve or mix the material

with a combustible solvent and

burn in a chemical incinerator

equipped with an afterburner

and scrubber.

[2]

Environmental Precautions

Avoid release to the

environment. Do not allow to

enter into soil/subsoil, surface

water, or drains.

[1][2]

Container Disposal

Empty containers should be

triple-rinsed and offered for

recycling or reconditioning, or

disposed of in a sanitary

landfill, or by other procedures

approved by state and local

authorities.

Step-by-Step Disposal Protocol
Adherence to a strict protocol is necessary for the safe disposal of Iprovalicarb-d8.

1. Waste Identification and Segregation:

Clearly label all waste containers with "Iprovalicarb-d8 Waste" and include the appropriate
hazard symbols.
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Segregate Iprovalicarb-d8 waste from other laboratory waste streams to prevent cross-
contamination and ensure proper handling.

2. Selection of Disposal Method:

Preferred Method: The primary and most recommended method is to transfer the waste to a
licensed hazardous waste disposal company. These facilities are equipped to handle and
dispose of chemical waste in an environmentally sound manner.[1][3]
Alternative Method (where permissible): For small quantities, and if local regulations and
facility capabilities allow, dissolving the Iprovalicarb-d8 in a combustible solvent for
incineration is an option.[2] This should only be performed by trained personnel in a facility
with a chemical incinerator.

3. Packaging for Disposal:

Ensure waste is stored in a compatible, sealed, and properly labeled container.
For transportation to a disposal facility, package the container to prevent breakage or
spillage.

4. Documentation:

Maintain a detailed record of the amount of Iprovalicarb-d8 being disposed of, the date of
disposal, and the disposal method used. This is crucial for regulatory compliance and
laboratory safety audits.

5. Contacting a Licensed Waste Disposal Service:

Engage with a certified hazardous waste management company to arrange for the collection
and disposal of the Iprovalicarb-d8 waste. Ensure the company is knowledgeable about
handling pesticide and chemical waste.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Iprovalicarb-d8.
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Iprovalicarb-d8 Disposal Workflow

Start: Iprovalicarb-d8 Waste Generated

Assess Quantity and
Local Regulations

Small Quantity &
Incineration Permitted?

Small Quantity

Package in Labeled,
Sealed Container

Large Quantity or
Incineration Not an Option

Dissolve in Combustible Solvent
& Incinerate via Approved Facility

Yes No

Document Disposal Details

Contact Licensed Hazardous
Waste Disposal Service

End: Compliant Disposal

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Iprovalicarb-d8.
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By following these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of Iprovalicarb-d8, thereby protecting themselves, their

colleagues, and the environment. Always consult your institution's specific safety guidelines

and local regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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